Cas no 1467460-79-2 (4-(1-aminopropan-2-yl)oxybutanoic acid)
1467460-79-2 structure
Product Name:4-(1-aminopropan-2-yl)oxybutanoic acid
CAS No:1467460-79-2
MF:C7H15NO3
MW:161.198902368546
MDL:MFCD22017621
CID:5684509
PubChem ID:82352745
Update Time:2023-11-24
4-(1-aminopropan-2-yl)oxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(1-aminopropan-2-yl)oxy]butanoic acid
- 1467460-79-2
- EN300-26276944
- 4-(1-aminopropan-2-yl)oxybutanoic acid
-
- MDL: MFCD22017621
- Inchi: 1S/C7H15NO3/c1-6(5-8)11-4-2-3-7(9)10/h6H,2-5,8H2,1H3,(H,9,10)
- InChI Key: ACNWTULEFOINLZ-UHFFFAOYSA-N
- SMILES: O(CCCC(=O)O)C(C)CN
Computed Properties
- Exact Mass: 161.10519334g/mol
- Monoisotopic Mass: 161.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 72.6Ų
4-(1-aminopropan-2-yl)oxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26276944-1g |
4-[(1-aminopropan-2-yl)oxy]butanoic acid |
1467460-79-2 | 1g |
$1371.0 | 2023-09-14 | ||
| Enamine | EN300-26276944-5g |
4-[(1-aminopropan-2-yl)oxy]butanoic acid |
1467460-79-2 | 5g |
$3977.0 | 2023-09-14 | ||
| Enamine | EN300-26276944-10g |
4-[(1-aminopropan-2-yl)oxy]butanoic acid |
1467460-79-2 | 10g |
$5897.0 | 2023-09-14 | ||
| Enamine | EN300-26276944-0.05g |
4-[(1-aminopropan-2-yl)oxy]butanoic acid |
1467460-79-2 | 95% | 0.05g |
$1152.0 | 2024-06-18 | |
| Enamine | EN300-26276944-0.1g |
4-[(1-aminopropan-2-yl)oxy]butanoic acid |
1467460-79-2 | 95% | 0.1g |
$1207.0 | 2024-06-18 | |
| Enamine | EN300-26276944-0.25g |
4-[(1-aminopropan-2-yl)oxy]butanoic acid |
1467460-79-2 | 95% | 0.25g |
$1262.0 | 2024-06-18 | |
| Enamine | EN300-26276944-0.5g |
4-[(1-aminopropan-2-yl)oxy]butanoic acid |
1467460-79-2 | 95% | 0.5g |
$1316.0 | 2024-06-18 | |
| Enamine | EN300-26276944-1.0g |
4-[(1-aminopropan-2-yl)oxy]butanoic acid |
1467460-79-2 | 95% | 1.0g |
$1371.0 | 2024-06-18 | |
| Enamine | EN300-26276944-2.5g |
4-[(1-aminopropan-2-yl)oxy]butanoic acid |
1467460-79-2 | 95% | 2.5g |
$2688.0 | 2024-06-18 | |
| Enamine | EN300-26276944-5.0g |
4-[(1-aminopropan-2-yl)oxy]butanoic acid |
1467460-79-2 | 95% | 5.0g |
$3977.0 | 2024-06-18 |
4-(1-aminopropan-2-yl)oxybutanoic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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